Cas no 691843-39-7 (Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-methoxy- (9CI))

• Product Name: Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-methoxy- (9CI)
• CAS No: 691843-39-7
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 1023355
• PubChem ID: 14044600
• Update Time: 2025-04-20

Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-methoxy- (9CI)
• 691843-39-7
• Bicyclo[3.1.1]heptane-1-carboxylic acid,5-methoxy-(9ci)
• BICYCLO[3.1.1]HEPTANE-1-CARBOXYLIC ACID, 5-METHOXY-
• DB-275126

• Inchi： 1S/C9H14O3/c1-12-9-4-2-3-8(5-9,6-9)7(10)11/h2-6H2,1H3,(H,10,11)
• InChI Key： AXIMRQPZLFGMSP-UHFFFAOYSA-N
• SMILES： O(C)C12CCCC(C(=O)O)(C1)C2

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų